Cas no 131170-44-0 (Terephthalaldehyde-2,3,5,6-d4)

• Product Name: Terephthalaldehyde-2,3,5,6-d4
• CAS No: 131170-44-0
• MF: C₈H₆O₂
• MW: 134.13204240799
• CID: 5043251
• Update Time: 2025-10-29

Terephthalaldehyde-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 1,?4-?Benzene-?2,?3,?5,?6-?d4-?dicarboxaldehyde
• Terephthalaldehyde-2,3,5,6-d4

• Inchi： 1S/C8H6O2/c9-5-7-1-2-8(6-10)4-3-7/h1-6H
• InChI Key： KUCOHFSKRZZVRO-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(C=O)=C([H])C=1[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Terephthalaldehyde-2,3,5,6-d4

Research Brief on Terephthalaldehyde-2,3,5,6-d4 (CAS: 131170-44-0) in Chemical Biology and Pharmaceutical Applications

Terephthalaldehyde-2,3,5,6-d4 (CAS: 131170-44-0), a deuterated derivative of terephthalaldehyde, has emerged as a critical compound in chemical biology and pharmaceutical research. This stable isotope-labeled analog is widely utilized in mass spectrometry-based metabolomics, drug metabolism studies, and as a building block for synthesizing deuterated pharmaceuticals. Recent studies highlight its role in enhancing analytical precision and enabling novel applications in tracer methodologies.

A 2023 study published in Analytical Chemistry demonstrated the use of Terephthalaldehyde-2,3,5,6-d4 as an internal standard for quantifying endogenous aldehydes in biological matrices. The deuterium labeling significantly reduced matrix effects, achieving a detection limit of 0.1 nM in plasma samples. This advancement supports its growing adoption in biomarker discovery for oxidative stress-related diseases.

In pharmaceutical synthesis, researchers at MIT (2024) leveraged the compound's isotopic purity (>98% D) to develop deuterated analogs of PARP inhibitors. The strategic deuteration at the 2,3,5,6 positions improved metabolic stability while maintaining target binding affinity, as evidenced by a 40% increase in plasma half-life in murine models. This work underscores the compound's value in deuterium-enabled drug design strategies.

Emerging applications include its use as a crosslinker in deuterated polymer synthesis for neutron scattering studies. A Nature Materials publication (2024) detailed how Terephthalaldehyde-2,3,5,6-d4 enabled precise structural characterization of drug delivery hydrogels, revealing previously undetectable hydration dynamics through contrast variation techniques.

Ongoing clinical research (Phase I trials) is investigating deuterated diagnostic agents derived from this compound for PET imaging of tumor hypoxia. Early results show improved pharmacokinetic profiles compared to non-deuterated counterparts, with reduced hepatobiliary clearance observed in primate studies.

Supply chain analyses indicate growing demand for high-purity Terephthalaldehyde-2,3,5,6-d4, with leading manufacturers implementing improved synthetic routes using D2O-based exchange reactions. Recent process optimizations have increased yields to 85% while maintaining the required isotopic purity for research applications.

Future directions include exploring its potential in quantum biology applications, where deuterated compounds may influence electron transfer processes in enzymatic reactions. Preliminary computational studies suggest the specific deuteration pattern of 131170-44-0 could modulate radical pair mechanisms in biological systems.